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Compound of Interest

Compound Name: Buquinolate-13C3

Cat. No.: B15557410

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Buquinolate-13C3, a stable isotope-
labeled internal standard for the quantitative analysis of the anticoccidial agent Buquinolate.
This document outlines its chemical identifiers, applications in experimental protocols, and
relevant biological pathways.

Chemical Identifiers and Properties

Buquinolate-13C3 is a stable isotope-labeled form of Buquinolate, containing three Carbon-13
atoms. While a specific CAS number for Buquinolate-13C3 is not consistently reported in
public databases, the identifiers for the parent compound, Buquinolate, are well-established.
The primary use of Buquinolate-13C3 is as an internal standard in isotope dilution mass
spectrometry, which ensures high accuracy and precision in quantifying Buquinolate residues in
complex matrices.

Table 1: Chemical Identifiers for Buquinolate
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Identifier Value
CAS Number 5486-03-3
Molecular Formula C20H27NOs
Molecular Weight 361.43 g/mol
Ethyl 4-hydroxy-6,7-bis(2-
UPAC Name mes;]ylperoxy;/quinolin(e-3-carboxylate
InChl Key LVVXOXRUTDAKFE-UHFFFAOYSA-N

CCOC(=0)C1=CNC2=CC(=C(C=C2C1=0)0CC
(C)C)OCC(C)C

Canonical SMILES

Note: For Buquinolate-13C3, the molecular formula would be C17:3CsH27NOs, with a
corresponding increase in molecular weight.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

Buquinolate, a member of the quinolone class of anticoccidial drugs, targets the parasite's
cellular respiration. Specifically, it inhibits the mitochondrial electron transport chain, a critical
pathway for energy production. This disruption of ATP synthesis is detrimental to the parasite's
survival and proliferation.
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Mechanism of Action of Buquinolate
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Caption: Inhibition of the mitochondrial electron transport chain by Buquinolate.
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Experimental Protocol: Quantification of
Buquinolate in Tissue Samples using LC-MS/MS

The following is a representative protocol for the determination of Buquinolate in animal
tissues, employing Buquinolate-13C3 as an internal standard for accurate quantification.

Materials and Reagents

e Buquinolate analytical standard

e Buquinolate-13C3 internal standard
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid (FA), LC-MS grade

o Ammonium formate, LC-MS grade
 Ultrapure water

» Solid Phase Extraction (SPE) cartridges (e.g., HLB)

Syringe filters (0.22 um)

Sample Preparation

e Homogenization: Homogenize 2 g of tissue sample.

o Spiking: Spike the homogenized sample with a known concentration of Buquinolate-13C3
internal standard solution.

o Extraction: Add 10 mL of acetonitrile, vortex for 1 minute, and centrifuge.
e Solid Phase Extraction (SPE):

o Condition an SPE cartridge with methanol followed by water.
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o Load the supernatant from the extraction step onto the cartridge.
o Wash the cartridge with 20% methanol.

o Elute the analyte and internal standard with an acetonitrile/methanol mixture.

e Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC):
o Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.7 pm).
o Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile/methanol.
o Gradient: A suitable gradient to ensure separation of Buquinolate from matrix components.
o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor specific precursor-to-product ion transitions for both Buquinolate
and Buquinolate-13C3.

Table 2: Representative Quantitative Performance Data for Buquinolate Analysis
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o Relative Limit of
. Spiking Level Mean .
Matrix Standard Quantification

(nglkg) Recovery (8 peviation (%)  (LOQ) (nglkg)
Chicken Muscle 10 95.2 5.8 1
Chicken Liver 10 92.8 6.5 1
Egg 10 98.1 4.3 1

Data are representative and may vary based on the specific instrumentation and laboratory

conditions.

Experimental Workflow Visualization

The use of an isotopically labeled internal standard is crucial for mitigating matrix effects and
ensuring accurate quantification in complex samples. The following diagram illustrates the
typical workflow for a quantitative analysis using Buquinolate-13C3.
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Caption: Analytical workflow for the quantification of Buquinolate using an internal standard.
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Conclusion

Buquinolate-13C3 is an indispensable tool for researchers and analytical scientists requiring
precise and accurate quantification of Buquinolate residues. Its use as an internal standard in
LC-MS/MS methodologies overcomes challenges associated with matrix interference and
variations in sample preparation, leading to reliable and reproducible data. Understanding its
application in established protocols and the mechanism of action of the parent compound
provides a comprehensive foundation for its effective use in drug development and food safety
analysis.

¢ To cite this document: BenchChem. [Technical Guide: Buquinolate-13C3 for Advanced
Analytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557410#cas-number-and-chemical-identifiers-for-
buquinolate-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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